6-(2-chlorophenyl)-N-(3-isopropoxypropyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide

• IUPAC Name: 6-(2-chlorophenyl)-N-(3-propan-2-yloxypropyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide
• InChI: InChI=1S/C18H20ClN3O2S/c1-12(2)24-9-5-8-20-17(23)16-11-25-18-21-15(10-22(16)18)13-6-3-4-7-14(13)19/h3-4,6-7,10-12H,5,8-9H2,1-2H3,(H,20,23)
• InChI Key: VJQHZQZILHWFJE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCNC(=O)C1=CSC2=NC(=CN12)C3=CC=CC=C3Cl
• Molecular Formula: C18H20ClN3O2S
• Molecular Weight: 377.9 g/mol

Description

The compound “6-(2-chlorophenyl)-N-(3-isopropoxypropyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide” belongs to a class of organic compounds known as imidazothiazoles, which are aromatic heterocyclic compounds containing an imidazole ring fused to a thiazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an imidazothiazole ring, which is a five-membered ring containing three carbon atoms, one nitrogen atom, and one sulfur atom. This ring is further substituted with a 2-chlorophenyl group, a 3-isopropoxypropyl group, and a carboxamide group.

Chemical Reactions Analysis

The chemical reactions involving this compound would largely depend on the specific conditions and reagents used. Generally, imidazothiazoles can undergo a variety of reactions, including condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some imidazothiazoles have been studied for their antimicrobial properties, in which case their mechanism of action might involve disrupting bacterial cell wall synthesis or inhibiting essential bacterial enzymes.

Future Directions

The future research directions involving this compound could be numerous, given the wide range of potential applications of imidazothiazoles. These could include further studies into their antimicrobial properties, investigations into other potential biological activities, and the development of new synthesis methods.